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Compound of Interest

Compound Name: 2-(4-Methoxyphenyl)azepane

Cat. No.: B071615 Get Quote

For Immediate Implementation: This document outlines essential safety protocols and logistical

procedures for the handling and disposal of 2-(4-Methoxyphenyl)azepane, a crucial resource

for researchers, scientists, and professionals in drug development. Adherence to these

guidelines is paramount to ensure personal safety and environmental protection.

Essential Safety and Handling Protocols
Based on available safety data for 2-(4-Methoxyphenyl)azepane and structurally similar

compounds, a cautious approach is mandatory. While a comprehensive hazard profile is not

fully established, the potential for skin and eye irritation, as well as harm if swallowed,

necessitates the use of appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

A multi-layered approach to PPE is required to minimize exposure risk. The following table

summarizes the necessary equipment for handling 2-(4-Methoxyphenyl)azepane.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact

with the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from potential

splashes or aerosols.

Body Protection A flame-resistant lab coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

there is a risk of generating

dust or aerosols. Consult your

institution's Environmental

Health and Safety (EHS)

department for specific

guidance.

Minimizes the risk of

inhalation, especially when

handling powders or solutions.

Operational Plan: From Receipt to Disposal

A systematic workflow is critical for the safe management of 2-(4-Methoxyphenyl)azepane
within a laboratory setting.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate PPE, including gloves, when handling the package.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

The container must be clearly labeled with the full chemical name and any hazard warnings.

2. Handling and Use:
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All handling of 2-(4-Methoxyphenyl)azepane should be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Wash hands thoroughly with soap and water after handling.

3. Spill Management:

In the event of a spill, immediately evacuate and secure the area.

Increase ventilation if it is safe to do so.

Wear the full complement of recommended PPE before attempting cleanup.

Contain the spill using an inert absorbent material such as sand or vermiculite. Do not use

combustible materials like paper towels for initial containment.

Carefully collect the absorbed material and place it in a clearly labeled, sealed container for

hazardous waste.

Decontaminate the spill area with a suitable solvent, followed by a thorough cleaning with

soap and water.

4. Disposal Plan:

Under no circumstances should 2-(4-Methoxyphenyl)azepane be disposed of down the

drain or in general waste streams.

All waste containing this compound must be treated as hazardous waste.

Collect waste in a dedicated, leak-proof, and clearly labeled container. The label should

include "Hazardous Waste" and the full chemical name.

Consult your institution's Environmental Health and Safety (EHS) department for specific

protocols on hazardous waste disposal. The preferred method of disposal for similar organic
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compounds is high-temperature incineration by a licensed waste disposal contractor.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-(4-Methoxyphenyl)azepane.

Property Value

CAS Number 168890-46-8

Molecular Formula C₁₃H₁₉NO

Molecular Weight 205.3 g/mol

Experimental Workflow: Chemical Spill Response
The following diagram illustrates the step-by-step procedure for responding to a chemical spill

of 2-(4-Methoxyphenyl)azepane.
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Immediate Actions

Cleanup Procedure

Final Steps

Evacuate & Secure Area

Alert Others

Increase Ventilation (If Safe)

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material into Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via EHS

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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